Cas no 1804374-81-9 (2-Chloro-6-(difluoromethyl)-4-methoxypyridine-3-sulfonyl chloride)

• Product Name: 2-Chloro-6-(difluoromethyl)-4-methoxypyridine-3-sulfonyl chloride
• CAS No: 1804374-81-9
• MF: C₇H₅Cl₂F₂NO₃S
• MW: 292.087305784225
• CID: 4867789
• Update Time: 2025-10-05

2-Chloro-6-(difluoromethyl)-4-methoxypyridine-3-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-6-(difluoromethyl)-4-methoxypyridine-3-sulfonyl chloride

• Inchi： 1S/C7H5Cl2F2NO3S/c1-15-4-2-3(7(10)11)12-6(8)5(4)16(9,13)14/h2,7H,1H3
• InChI Key： MEOIXMQKKQAZBJ-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=CC(C(F)F)=N1)OC)S(=O)(=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 335
• XLogP3: 2.5
• Topological Polar Surface Area: 64.599

Additional information on 2-Chloro-6-(difluoromethyl)-4-methoxypyridine-3-sulfonyl chloride

Professional Introduction to 2-Chloro-6-(difluoromethyl)-4-methoxypyridine-3-sulfonyl chloride (CAS No. 1804374-81-9)

2-Chloro-6-(difluoromethyl)-4-methoxypyridine-3-sulfonyl chloride is a highly specialized chemical compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, identified by its CAS number 1804374-81-9, is a key intermediate in the synthesis of various biologically active molecules. Its unique structural features, including the presence of a sulfonyl chloride group and a difluoromethyl substituent, make it particularly valuable for the development of novel therapeutic agents.

The< strong>2-Chloro-6-(difluoromethyl)-4-methoxypyridine-3-sulfonyl chloride molecule exhibits a high degree of reactivity, which is primarily attributed to the electrophilic nature of the sulfonyl chloride moiety. This reactivity allows for its extensive use in organic synthesis, particularly in the formation of sulfonamides and other sulfur-containing heterocycles. These derivatives have shown promising activities in various pharmacological assays, including anti-inflammatory, antimicrobial, and anticancer properties.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated compounds in drug design. The incorporation of difluoromethyl groups into molecular structures often enhances metabolic stability, bioavailability, and binding affinity to biological targets. In the case of 2-Chloro-6-(difluoromethyl)-4-methoxypyridine-3-sulfonyl chloride, the difluoromethyl substituent at the 6-position contributes to its overall efficacy by improving its pharmacokinetic profile.

In academic research, this compound has been utilized as a building block for the synthesis of more complex molecules. For instance, studies have demonstrated its role in constructing pyridine-based scaffolds that mimic natural products with known biological activities. The< strong>2-Chloro-6-(difluoromethyl)-4-methoxypyridine-3-sulfonyl chloride intermediate allows researchers to introduce diverse functional groups at specific positions, enabling the exploration of structure-activity relationships (SAR) with high precision.

The pharmaceutical industry has also shown interest in< strong>2-Chloro-6-(difluoromethyl)-4-methoxypyridine-3-sulfonyl chloride due to its potential applications in drug development. Researchers are investigating its use in generating sulfonamide derivatives that exhibit potent inhibitory effects on enzymes involved in disease pathways. For example, modifications of this compound have led to the discovery of novel inhibitors targeting bacterial enzymes responsible for antibiotic resistance.

From an agrochemical perspective, the< strong>2-Chloro-6-(difluoromethyl)-4-methoxypyridine-3-sulfonyl chloride derivative has been explored as a precursor for herbicides and fungicides. Its structural features contribute to its ability to interact with biological targets in plants, offering a means to develop new crop protection agents with improved efficacy and environmental safety.

The synthesis of< strong>2-Chloro-6-(difluoromethyl)-4-methoxypyridine-3-sulfonyl chloride involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, are often employed to achieve the desired product with minimal byproducts. These synthetic strategies underscore the compound's significance in modern chemical synthesis.

The safety and handling of< strong>2-Chloro-6-(difluoromethyl)-4-methoxypyridine-3-sulfonyl chloride must be carefully managed due to its reactive nature. Proper storage conditions and personal protective equipment (PPE) are essential to prevent unintended reactions or exposure. Laboratories working with this compound adhere to stringent regulatory guidelines to ensure safe usage and disposal.

In conclusion, 2-Chloro-6-(difluoromethyl)-4-methoxypyridine-3-sulfonyl chloride (CAS No. 1804374-81-9) is a versatile chemical intermediate with broad applications in pharmaceutical and agrochemical research. Its unique structural features and reactivity make it indispensable for synthesizing biologically active molecules with potential therapeutic value. As research continues to uncover new applications for this compound, its importance in advancing chemical science is undeniable.